Cas no 2287287-29-8 (Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine)
Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine Chemical and Physical Properties
Names and Identifiers
-
- methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine
- 2287287-29-8
- N-Methyl-1-[3-(4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
- EN300-6760507
- Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine
-
- Inchi: 1S/C14H19N/c1-11-3-5-12(6-4-11)14-7-13(8-14,9-14)10-15-2/h3-6,15H,7-10H2,1-2H3
- InChI Key: ZSSJHGRGLMWZMG-UHFFFAOYSA-N
- SMILES: N(C)CC12CC(C3C=CC(C)=CC=3)(C1)C2
Computed Properties
- Exact Mass: 201.151749610g/mol
- Monoisotopic Mass: 201.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 12Ų
Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6760507-0.05g |
methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine |
2287287-29-8 | 0.05g |
$2079.0 | 2023-05-29 | ||
| Enamine | EN300-6760507-0.1g |
methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine |
2287287-29-8 | 0.1g |
$2178.0 | 2023-05-29 | ||
| Enamine | EN300-6760507-0.25g |
methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine |
2287287-29-8 | 0.25g |
$2277.0 | 2023-05-29 | ||
| Enamine | EN300-6760507-0.5g |
methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine |
2287287-29-8 | 0.5g |
$2376.0 | 2023-05-29 | ||
| Enamine | EN300-6760507-1.0g |
methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine |
2287287-29-8 | 1g |
$2475.0 | 2023-05-29 | ||
| Enamine | EN300-6760507-2.5g |
methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine |
2287287-29-8 | 2.5g |
$4851.0 | 2023-05-29 | ||
| Enamine | EN300-6760507-5.0g |
methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine |
2287287-29-8 | 5g |
$7178.0 | 2023-05-29 | ||
| Enamine | EN300-6760507-10.0g |
methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine |
2287287-29-8 | 10g |
$10643.0 | 2023-05-29 |
Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine
Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine (CAS No. 2287287-29-8): A Comprehensive Overview
The compound Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine (CAS No. 2287287-29-8) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This bicyclo[1.1.1]pentane derivative features a 4-methylphenyl substituent, which enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its role as a bioisostere, a concept widely discussed in drug design to improve pharmacokinetic properties.
In the context of current trends, the demand for novel bicyclic compounds like Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine has surged, driven by advancements in AI-driven drug discovery and high-throughput screening. Its rigid three-dimensional structure offers advantages over traditional linear molecules, addressing challenges such as metabolic stability and target selectivity. These attributes align with the growing focus on fragment-based drug design, a hot topic in medicinal chemistry forums and publications.
From a synthetic perspective, the preparation of CAS No. 2287287-29-8 involves innovative strategies like transition metal catalysis and photochemical reactions, which are frequently searched terms in academic databases. The compound’s amine functional group further allows for diverse derivatization, enabling applications in peptide mimetics and small-molecule probes. Such versatility makes it a subject of interest in chemical biology studies, where precise molecular tools are essential for understanding biological pathways.
Environmental and regulatory considerations also play a role in the compound’s relevance. Unlike many traditional amines, Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine exhibits favorable green chemistry metrics, such as reduced toxicity and biodegradability. This aligns with the industry’s shift toward sustainable synthesis, a priority for pharmaceutical manufacturers aiming to meet EPA guidelines and REACH compliance.
In summary, CAS No. 2287287-29-8 represents a cutting-edge example of how bicyclo[1.1.1]pentane scaffolds are revolutionizing modern chemistry. Its combination of structural novelty, synthetic accessibility, and broad applicability ensures its continued prominence in both academic and industrial research. As the scientific community explores new frontiers in drug development and material innovation, this compound is poised to remain a key player in the field.
2287287-29-8 (Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)